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Compound of Interest

Compound Name: Dimethyl 5-nitroisophthalate

Cat. No.: B082987

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties of
dimethyl 5-nitroisophthalate, with a primary focus on its melting point. This compound is a
key intermediate in various synthetic pathways, notably in the production of non-ionic X-ray
contrast media.[1][2] This document outlines its physical and chemical characteristics,
experimental protocols for its synthesis, and its role in further chemical manufacturing.

Quantitative Data Summary

The following table summarizes the key quantitative data for dimethyl 5-nitroisophthalate,
providing a quick reference for its physical and chemical properties.
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Property Value Source

Melting Point 123-125 °C [311415][6]

Molecular Formula C10H9NOG6 [3B1[71[8]

Molecular Weight 239.18 g/mol [4107]

CAS Number 13290-96-5 [3][4][6][8]

Appearance Slightly yellow fine crystalline 6]
powder

Purity 98% - 99% [4]

Boiling Point 381.83°C (rough estimate) [3]

Density 1.4504 (rough estimate) [3]

Refractive Index

1.5310 (estimate)

[3]

Flash Point

208.3°C

[3]

Vapor Pressure

7.12E-10 mmHg at 25°C

[3]

Experimental Protocols

Detailed methodologies for the synthesis of dimethyl 5-nitroisophthalate are crucial for

ensuring reproducibility and high purity of the final product. Below are representative

experimental protocols derived from the scientific literature.

Protocol 1: Synthesis via Fischer Esterification

This common method involves the acid-catalyzed esterification of 5-nitroisophthalic acid with

methanol.

o Materials:

o 5-nitroisophthalic acid (5.0 g)

o Methanol (33.3 mL)
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o

[e]

Concentrated sulfuric acid (1.0 mL)

Deionized water

e Apparatus:

o

[¢]

[e]

[e]

100 mL three-necked round-bottom flask

Condenser

Electric stirrer

Thermometer

e Procedure:

To the 100 mL three-necked round-bottom flask, add 5.0 g of 5-nitroisophthalic acid and
33.3 mL of methanol.[6][9]

Stir the mixture at room temperature under a nitrogen atmosphere for approximately 3
minutes until the solid is completely dissolved, resulting in a colorless, transparent
solution.[6][9]

Slowly add 1.0 mL of concentrated sulfuric acid dropwise to the solution.[6][9]

Heat the mixture to reflux. After about 3 hours, the precipitation of a white solid should be
observed.[6][9]

Monitor the reaction progress using thin-layer chromatography (TLC) with a mobile phase
of dichloromethane:methanol (10:1).[6][9]

Once the reaction is complete, cool the flask to room temperature to allow for further
crystallization.[6][9]

Collect the solid product by filtration.[6][9]

Wash the filter cake with deionized water.[6][9]
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o Dry the product to obtain dimethyl 5-nitroisophthalate. The expected yield is
approximately 98%.[6][9]

Protocol 2: Alternative Synthesis and Purification

This protocol provides an alternative method with a focus on obtaining crystals suitable for X-
ray analysis.

o Materials:

o 5-nitroisophthalic acid (0.5 mmol, 100.6 mg)

[¢]

Methanol (5 mL)

[e]

Concentrated sulfuric acid (1 drop)

o

95% Ethanol (20 mL)

Water

[¢]

e Procedure:

[e]

Dissolve 0.5 mmol of 5-nitroisophthalic acid in 5 mL of hot methanol.[1]
o Add one drop of concentrated sulfuric acid to the solution.[1]

o Reflux the mixture for 4 hours.[1]

o Filter the resulting precipitate and wash it with water.[1]

o Dissolve the precipitate in 20 mL of 95% ethanol.[1]

o Evaporate the solution in the air to yield colorless, needle-like crystals suitable for X-ray
analysis. The reported yield is 85.2%.[1]

Visualizations

The following diagrams illustrate the synthesis workflow and the role of dimethyl 5-
nitroisophthalate as a chemical intermediate.
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Caption: Synthesis workflow for dimethyl 5-nitroisophthalate.
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Caption: Role as an intermediate in X-ray contrast media synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://patents.google.com/patent/EP0879815B1/en
https://patents.google.com/patent/EP0879815B1/en
https://www.chembk.com/en/chem/5-Nitro%20Isophthalic%20acid%20dimethyl%20ester
https://www.sigmaaldrich.com/HK/zh/product/aldrich/237361
https://www.chemsrc.com/en/cas/13290-96-5_826500.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9205602.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-nitroisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Dimethyl-5-nitroisophthalate
https://wap.guidechem.com/encyclopedia/dimethyl-5-nitroisophthalate-dic17328.html
https://www.chemicalbook.com/synthesis/dimethyl-5-nitroisophthalate.htm
https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-melting-point
https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-melting-point
https://www.benchchem.com/product/b082987#dimethyl-5-nitroisophthalate-melting-point
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082987?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082987?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

